Cas no 1216588-48-5 (4-methanesulfonyl-2-(morpholin-4-yl)-1,3-benzothiazole hydrochloride)

• Product Name: 4-methanesulfonyl-2-(morpholin-4-yl)-1,3-benzothiazole hydrochloride
• CAS No: 1216588-48-5
• MF: C₁₂H₁₅ClN₂O₃S₂
• MW: 334.842099428177
• CID: 6271454
• PubChem ID: 16849818
• Update Time: 2025-07-22

4-methanesulfonyl-2-(morpholin-4-yl)-1,3-benzothiazole hydrochloride Chemical and Physical Properties

Names and Identifiers

• 4-methanesulfonyl-2-(morpholin-4-yl)-1,3-benzothiazole hydrochloride
• 1216588-48-5
• 4-(4-methylsulfonyl-1,3-benzothiazol-2-yl)morpholine;hydrochloride
• F2467-0152
• AKOS026700380
• 4-(4-(methylsulfonyl)benzo[d]thiazol-2-yl)morpholine hydrochloride

• Inchi： 1S/C12H14N2O3S2.ClH/c1-19(15,16)10-4-2-3-9-11(10)13-12(18-9)14-5-7-17-8-6-14;/h2-4H,5-8H2,1H3;1H
• InChI Key： UTWVYWNLUJXQEF-UHFFFAOYSA-N
• SMILES： Cl.S1C2C=CC=C(C=2N=C1N1CCOCC1)S(C)(=O)=O

Computed Properties

• Exact Mass: 334.0212624g/mol
• Monoisotopic Mass: 334.0212624g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 417
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 96.1Ų

Additional information on 4-methanesulfonyl-2-(morpholin-4-yl)-1,3-benzothiazole hydrochloride

Comprehensive Overview of 4-methanesulfonyl-2-(morpholin-4-yl)-1,3-benzothiazole hydrochloride (CAS No. 1216588-48-5)

4-methanesulfonyl-2-(morpholin-4-yl)-1,3-benzothiazole hydrochloride (CAS No. 1216588-48-5) is a synthetic organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound belongs to the benzothiazole class, known for its diverse biological activities and applications in drug discovery. The presence of a morpholine ring and a methanesulfonyl group enhances its potential as a versatile intermediate in medicinal chemistry.

Researchers are increasingly exploring 4-methanesulfonyl-2-(morpholin-4-yl)-1,3-benzothiazole hydrochloride due to its unique structural features, which make it a promising candidate for targeting various enzymes and receptors. Its CAS No. 1216588-48-5 is frequently searched in scientific databases, reflecting its relevance in contemporary studies. The compound's solubility in water and organic solvents further broadens its applicability in formulation development.

In recent years, the demand for benzothiazole derivatives has surged, driven by their potential in treating metabolic disorders and inflammatory conditions. 4-methanesulfonyl-2-(morpholin-4-yl)-1,3-benzothiazole hydrochloride is often discussed in the context of kinase inhibition, a hot topic in oncology research. Its ability to modulate cellular signaling pathways aligns with current trends in precision medicine and personalized therapies.

The synthesis of 4-methanesulfonyl-2-(morpholin-4-yl)-1,3-benzothiazole hydrochloride involves multi-step organic reactions, including sulfonylation and cyclization. Advanced analytical techniques such as NMR spectroscopy and mass spectrometry are employed to confirm its purity and structural integrity. These methods ensure compliance with stringent regulatory standards, a critical factor for pharmaceutical applications.

From an industrial perspective, CAS No. 1216588-48-5 is valued for its scalability and reproducibility in large-scale production. Manufacturers emphasize optimizing reaction conditions to minimize by-products and enhance yield. This focus on efficiency resonates with the growing emphasis on sustainable chemistry and green synthesis practices.

Beyond its pharmaceutical potential, 4-methanesulfonyl-2-(morpholin-4-yl)-1,3-benzothiazole hydrochloride is also investigated for its role in material science. Its electron-rich aromatic system makes it a candidate for developing organic semiconductors and optoelectronic devices. This interdisciplinary appeal underscores its versatility and broadens its market prospects.

Frequently asked questions about 4-methanesulfonyl-2-(morpholin-4-yl)-1,3-benzothiazole hydrochloride include inquiries about its stability, storage conditions, and compatibility with other reagents. Proper handling under inert atmospheres and protection from moisture are recommended to maintain its efficacy. These practical considerations are crucial for researchers and industrial users alike.

In summary, 4-methanesulfonyl-2-(morpholin-4-yl)-1,3-benzothiazole hydrochloride (CAS No. 1216588-48-5) represents a compelling subject of study due to its multifaceted applications. Its integration into cutting-edge research areas like drug development and advanced materials ensures its continued relevance in scientific and industrial communities.